Diethyl 2-methyl-4-bromobenzylphosphonate

• Molecular Formula: C12H18BrO3P
• Molecular Weight: 321.15 g/mol
• IUPAC Name: 4-bromo-1-(diethoxyphosphorylmethyl)-2-methylbenzene
• InChI: InChI=1S/C12H18BrO3P/c1-4-15-17(14,16-5-2)9-11-6-7-12(13)8-10(11)3/h6-8H,4-5,9H2,1-3H3
• InChI Key: REJPINQOCDZVJG-UHFFFAOYSA-N
• Canonical SMILES: CCOP(=O)(CC1=C(C=C(C=C1)Br)C)OCC

Description

Diethyl 2-methyl-4-bromobenzylphosphonate is a useful research compound. Its molecular formula is C12H18BrO3P and its molecular weight is 321.15 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

10 g (42 mmol) of diethyl 2-methylbenzylphosphonate were dissolved in 60 ml of trimethyl phosphate and the solution was introduced into a flask protected from light and moisture. 16 g (0.05 mol) of Br2 were added dropwise, while stirring. The mixture was stirred at 90° C. for 15 hours and, after cooling, was diluted with 100 ml of water and extracted three times with 100 ml of n-hexane each time. The organic phase wa dried, concentrated and distilled.

Synthesis routes and methods II

Procedure details